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Compound of Interest

Compound Name: lox2 sodium

Cat. No.: B15576147

Disclaimer: A specific, official Safety Data Sheet (SDS) for lox2 sodium is not widely available
in public databases. This guide is constructed based on the known hazards of the parent
compound, I0X2, general safety protocols for novel sodium salts, and best practices for
handling potentially hazardous research chemicals.[1] It is imperative to obtain and
meticulously review the supplier-specific SDS for lox2 sodium before any handling, storage, or
disposal. This document is intended to supplement, not replace, the official SDS.

Essential Safety and Logistical Information

lox2 sodium is the sodium salt of IOX2, a potent inhibitor of prolyl hydroxylase domain 2
(PHD2).[2][3] The parent compound, IOX2, is classified as acutely toxic (Oral, Category 3).[4]
While the salt form may have different physical properties, such as increased aqueous
solubility, it should be handled with the same or greater level of caution.[2] Assume the
compound is a white to off-white powdered solid that may be hygroscopic (absorbs moisture
from the air) and light-sensitive.[5]

Core Hazards:

o Acute Toxicity: Assumed to be toxic if swallowed, inhaled, or absorbed through the skin,
based on the parent compound.[4]

o Skin and Eye Irritation: May cause serious skin and eye irritation or damage.[5]

e Respiratory Hazard: Inhalation of dust may be harmful.
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» Unknown Reactivity: As a novel compound, its full reactivity profile is unknown. It is prudent
to treat it as potentially reactive with common laboratory reagents until proven otherwise.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure.[1] All personnel must be
trained on the proper use, removal, and disposal of PPE.

Recommended Equipment &

PPE Category g .-
Specifications
Chemical safety goggles meeting ANSI Z87.1
standards are mandatory.[6] A full-face shield
Eye & Face Protection must be worn over goggles when there is any

risk of splash or dust generation, such as during

weighing or solution preparation.[6][7]

Chemical-resistant nitrile gloves are required for
handling small quantities.[8] Inspect gloves for
] punctures or degradation before each use. For
Hand Protection ; ] )
extended handling or when working with larger
quantities, consider double-gloving. Change

gloves immediately upon contamination.

A flame-retardant laboratory coat is required.[8]

[9] Ensure the coat is fully buttoned. Wear long
Body Protection pants and closed-toe, closed-heel shoes made

of a non-porous material.[6] Synthetic clothing is

discouraged.[9]

All handling of powdered lox2 sodium must
occur in a certified chemical fume hood or a
glove box to control exposure.[10] If a risk

Respiratory Protection assessment determines a high potential for
aerosolization that engineering controls cannot
mitigate, a NIOSH-approved respirator is
required.[1][6]
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Operational Plan: Step-by-Step Handling Protocol

This protocol details the procedure for weighing lox2 sodium and preparing a stock solution.
This process must not be performed while working alone.[9][11]

Experimental Protocol: Weighing and Dissolving lox2 Sodium Powder
o Preparation (Pre-Operation):
o Consult the supplier-specific SDS for lox2 sodium.

o Clearly designate and label a work area within a chemical fume hood. Remove all non-
essential items.[9][12]

o Ensure an emergency eyewash and safety shower are accessible and unobstructed.[7]

o Assemble all necessary equipment: anti-static weigh boat or glass vial, spatulas, vortex
mixer, pre-labeled solvent-resistant container for the final solution, and waste containers.

o Prepare a spill kit containing non-combustible absorbent material (e.g., dry sand) and a
sealed container for cleanup waste.[8][13] Do not use paper towels to clean up spills of
reactive compounds.[13]

o Don all required PPE as specified in the table above.
o Execution (Handling):

o Perform all manipulations within the fume hood with the sash at the lowest practical
position.[7]

o Carefully open the lox2 sodium container. Avoid creating dust. Use a dedicated, clean
spatula for transferring the powder.

o Slowly transfer the desired amount of powder to the weigh boat or vial on an analytical
balance within the hood.

o Once weighing is complete, securely close the primary lox2 sodium container.
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o To prepare a solution, place the receiving flask containing the appropriate solvent (e.g.,
anhydrous DMSQ|[2]) on a stir plate within the hood.

o Gently add the weighed lox2 sodium powder to the solvent to prevent splashing.

o Stir the solution until the powder is fully dissolved. Gentle warming or sonication may be
required, as indicated for the parent compound.[2]

e Post-Operation:

[e]

Securely cap and label the stock solution container with the chemical name,
concentration, solvent, date, and your initials.

o Store the stock solution as recommended (e.g., at -20°C or -80°C for 10X2).[2]

o Decontaminate the spatula and any reusable equipment with an appropriate solvent.
Collect the rinse as hazardous waste.

o Dispose of all contaminated disposable items (e.g., weigh boat, gloves) in a designated,
sealed hazardous waste container.

Disposal Plan

All waste streams containing lox2 sodium must be treated as hazardous waste.[14]

» Solid Waste: This includes contaminated gloves, weigh boats, bench paper, and spill cleanup
materials. Place these items in a clearly labeled, sealed, and puncture-proof hazardous
waste container.

» Liquid Waste: Unused solutions and solvent rinses from cleaning glassware must be
collected in a separate, labeled, and sealed hazardous waste container. Do not mix with
incompatible waste streams.[13]

o Empty Containers: Do not attempt to rinse the original reagent bottle.[15] The empty,
unrinsed container should be sealed and disposed of as hazardous waste through your
institution's environmental health and safety (EHS) office.[13][15]
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o Spills: In the event of a small spill inside a fume hood, cover the spill with a non-combustible
absorbent material like dry sand.[8][13] Use non-sparking tools to collect the material into a
sealed container for disposal.[13] For any spill outside of a fume hood, evacuate the area
and contact your institution's EHS emergency line immediately.

Mandatory Visualizations
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Caption: Workflow for Safely Handling lox2 Sodium Powder.
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Caption: Risk Assessment Logic for lox2 Sodium Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15576147?utm_src=pdf-body-img
https://www.benchchem.com/product/b15576147?utm_src=pdf-body
https://www.benchchem.com/product/b15576147?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

e 1. benchchem.com [benchchem.com]

e 2. benchchem.com [benchchem.com]

o 3. medchemexpress.com [medchemexpress.com]

e 4.10X2 =98 HPLC 931398-72-0 [sigmaaldrich.com]
» 5. fishersci.com [fishersci.com]

e 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 7. ehs.yale.edu [ehs.yale.edu]

e 8. ors.od.nih.gov [ors.od.nih.gov]

e 9. cmu.edu [cmu.edu]

e 10. research.wayne.edu [research.wayne.edu]
e 11. ccc.chem.pitt.edu [ccc.chem.pitt.edul]

e 12. ehs.utexas.edu [ehs.utexas.edu]

e 13. ehs.oregonstate.edu [ehs.oregonstate.edu]

e 14.7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety
[ehs.cornell.edu]

» 15. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]

¢ To cite this document: BenchChem. [Safe Handling Guide for lox2 Sodium: A
Comprehensive Operational Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576147#personal-protective-equipment-for-
handling-iox2-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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